Cas no 260-67-3 (Pyrido[3,2-g]quinoline(8CI,9CI))
![Pyrido[3,2-g]quinoline(8CI,9CI) structure](https://www.kuujia.com/scimg/cas/260-67-3x500.png)
260-67-3 structure
Product name:Pyrido[3,2-g]quinoline(8CI,9CI)
Pyrido[3,2-g]quinoline(8CI,9CI) Chemical and Physical Properties
Names and Identifiers
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- Pyrido[3,2-g]quinoline(8CI,9CI)
- 1,8-Diazaanthracene
- Pyrido[3,2-g]quinoline
- RFGXNUXNXWMFRQ-UHFFFAOYSA-N
- SCHEMBL6647315
- AKOS004905437
- 260-67-3
- DTXSID40372798
-
- Inchi: InChI=1S/C12H8N2/c1-3-9-7-10-4-2-6-14-12(10)8-11(9)13-5-1/h1-8H
- InChI Key: RFGXNUXNXWMFRQ-UHFFFAOYSA-N
- SMILES: N1C2C(=CC3C=CC=NC=3C=2)C=CC=1
Computed Properties
- Exact Mass: 180.06884
- Monoisotopic Mass: 180.068748264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- PSA: 25.78
Pyrido[3,2-g]quinoline(8CI,9CI) Related Literature
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Sicheng Li,Daniel G. A. Smith,Konrad Patkowski Phys. Chem. Chem. Phys. 2015 17 16560
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Andrey V. Lunchev,Vincent C. Hendrata,Aparna Jaggi,Samuel A. Morris,Rakesh Ganguly,Xiaoxuan Chen,Handong Sun,Andrew C. Grimsdale J. Mater. Chem. C 2018 6 3715
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3. Cyclobutarenes. Part 2. Azaquinomethanes as reactive intermediates: synthesis of cyclobuta[b]pyridine and cyclobuta[b]pyrazine derivativesMichael K. Shepherd J. Chem. Soc. Perkin Trans. 1 1986 1495
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4. Cyclobutarenes. Part 2. Azaquinomethanes as reactive intermediates: synthesis of cyclobuta[b]pyridine and cyclobuta[b]pyrazine derivativesMichael K. Shepherd J. Chem. Soc. Perkin Trans. 1 1986 1495
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